Cas no 432028-10-9 ([3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane)

• Product Name: [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane
• CAS No: 432028-10-9
• MF: C₆H₃BrF₁₀S₂
• MW: 409.106053590775
• MDL: MFCD18071067
• CID: 1515699
• PubChem ID: 10158396
• Update Time: 2025-06-26

[3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane Chemical and Physical Properties

Names and Identifiers

• [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane
• 3,5-bis(pentafluorothio)bromo benzene
• 5-bromophenyl-1,3-bis(sulfur pentafluoride)
• 3,5-bis(pentafluorosulfanyl)phenyl bromide
• 3,5--Bis(pentafluorothio)bromobenzene
• 1,3-Bis(pentafluorothio)-5-bromobenzene
• 1,3-bis(pentafluorosulfanyl)-5-bromobenzene
• 3,5-Bis(pentafluorothio)bromobenzene
• DTXSID80436262
• 1,3-Bis(pentafluorosulphanyl)-5-bromobenzene
• SCHEMBL816335
• 1-Bromo-3,5-bis(pentafluoro-lambda~6~-sulfanyl)benzene
• 432028-10-9
• [3-bromo-5-(pentafluoro-lambda6-sulfanyl)phenyl]-pentafluoro-lambda6-sulfane

• MDL： MFCD18071067
• Inchi： 1S/C6H3BrF10S2/c7-4-1-5(18(8,9,10,11)12)3-6(2-4)19(13,14,15,16)17/h1-3H
• InChI Key： DGYQEZASMTZUGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(F)(F)(F)(F)F)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 407.86999g/mol
• Monoisotopic Mass: 407.86999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Solubility: Insuluble (4.1E-6 g/L) (25 ºC),

Additional information on [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane

Comprehensive Overview of [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane (CAS No. 432028-10-9)

The compound [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane (CAS No. 432028-10-9) is a highly specialized chemical entity that has garnered significant attention in advanced material science and pharmaceutical research. This molecule features a unique combination of pentafluoro-λ6-sulfanyl and bromo functional groups, which contribute to its distinct reactivity and potential applications. Researchers are particularly interested in its role as a building block for high-performance polymers, electronic materials, and catalysts, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the most intriguing aspects of [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane is its structural versatility. The presence of pentafluoro-λ6-sulfanyl groups enhances its electron-withdrawing properties, making it valuable for designing organic semiconductors and photoactive materials. This aligns with current trends in renewable energy and green chemistry, where researchers seek compounds that can improve the efficiency of solar cells and other energy-harvesting devices. Additionally, its bromo substituent offers a reactive site for further functionalization, enabling tailored modifications for specific industrial or biomedical applications.

The synthesis and characterization of CAS No. 432028-10-9 require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods confirm the precise arrangement of its pentafluoro-λ6-sulfanyl and bromo moieties, ensuring reproducibility in research and industrial settings. Recent studies have explored its potential in catalysis, where it acts as a ligand or intermediate in cross-coupling reactions, a topic frequently searched by chemists investigating palladium-catalyzed reactions or C-C bond formation.

From an environmental perspective, the stability and low volatility of [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane make it a candidate for eco-friendly chemical processes. This resonates with the increasing focus on sustainable manufacturing and circular economy principles. Companies and academic institutions are actively searching for compounds like this to replace traditional, less environmentally benign alternatives, addressing global concerns about carbon footprints and chemical waste.

In the pharmaceutical sector, the pentafluoro-λ6-sulfanyl group has shown promise in enhancing the metabolic stability and bioavailability of drug candidates. While CAS No. 432028-10-9 is not a drug itself, its derivatives are being investigated for potential therapeutic applications, particularly in central nervous system (CNS) disorders and anti-inflammatory agents. This connection to drug discovery and medicinal chemistry makes it a recurring topic in scientific literature and patent filings.

For researchers and industry professionals, understanding the handling and storage of [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane is critical. While it is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed. Searches related to chemical compatibility and material stability often include this compound, reflecting its niche but growing relevance in specialized applications.

Looking ahead, the demand for CAS No. 432028-10-9 is expected to rise as its utility in advanced material synthesis and pharmaceutical intermediates becomes more apparent. Innovations in fluorine chemistry and organosulfur compounds will likely drive further exploration of this molecule, positioning it as a key player in next-generation chemical solutions. As industries prioritize innovation and sustainability, compounds like this will remain at the forefront of scientific and industrial discourse.